Cas no 880384-47-4 (Imidodicarbonic acid, (2-bromophenyl)-, bis(1,1-dimethylethyl) ester)
Imidodicarbonic acid, (2-bromophenyl)-, bis(1,1-dimethylethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Imidodicarbonic acid, (2-bromophenyl)-, bis(1,1-dimethylethyl) ester
- DI-TERT-BUTYL 2-BROMOPHENYLIMINODICARBONATE
- Imidodicarbonic acid, 2-(2-bromophenyl)-, 1,3-bis(1,1-dimethylethyl) ester
- tert-butyl N-(2-bromophenyl)-N-[(2-methylpropan-2-yl)oxycarbonyl]carbamate
- MFCD20039811
- AS-30387
- 880384-47-4
- Di-tert-butyl2-bromophenyliminodicarbonate
- AKOS016023958
-
- MDL: MFCD20039811
- Inchi: 1S/C16H22BrNO4/c1-15(2,3)21-13(19)18(14(20)22-16(4,5)6)12-10-8-7-9-11(12)17/h7-10H,1-6H3
- InChI Key: RGUZUHJIFUHCKH-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)N(C1=CC=CC=C1Br)C(OC(C)(C)C)=O
Computed Properties
- Exact Mass: 371.07322Da
- Monoisotopic Mass: 371.07322Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 55.8Ų
Imidodicarbonic acid, (2-bromophenyl)-, bis(1,1-dimethylethyl) ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1242421-250mg |
Imidodicarbonic acid, (2-bromophenyl)-, bis(1,1-dimethylethyl) ester |
880384-47-4 | 95% | 250mg |
$445 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1242421-1g |
Imidodicarbonic acid, (2-bromophenyl)-, bis(1,1-dimethylethyl) ester |
880384-47-4 | 95% | 1g |
$975 | 2024-06-06 | |
| abcr | AB459851-250 mg |
Di-tert-butyl 2-bromophenyliminodicarbonate |
880384-47-4 | 250MG |
€401.20 | 2022-06-02 | ||
| abcr | AB459851-1 g |
Di-tert-butyl 2-bromophenyliminodicarbonate |
880384-47-4 | 1g |
€937.00 | 2022-06-02 | ||
| Enamine | BBV-79468479-1.0g |
tert-butyl N-(2-bromophenyl)-N-[(tert-butoxy)carbonyl]carbamate |
880384-47-4 | 95% | 1.0g |
$0.0 | 2022-12-09 | |
| abcr | AB459851-250mg |
Di-tert-butyl 2-bromophenyliminodicarbonate; . |
880384-47-4 | 250mg |
€391.90 | 2025-04-15 | ||
| abcr | AB459851-1g |
Di-tert-butyl 2-bromophenyliminodicarbonate; . |
880384-47-4 | 1g |
€906.90 | 2025-04-15 | ||
| 1PlusChem | 1P00IFBN-250mg |
Imidodicarbonic acid, (2-bromophenyl)-, bis(1,1-dimethylethyl) ester |
880384-47-4 | 95% | 250mg |
$284.00 | 2023-12-16 | |
| 1PlusChem | 1P00IFBN-1g |
Imidodicarbonic acid, (2-bromophenyl)-, bis(1,1-dimethylethyl) ester |
880384-47-4 | 95% | 1g |
$679.00 | 2023-12-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1745183-1g |
dI-tert-Butyl 2-bromophenyliminodicarbonate |
880384-47-4 | 98% | 1g |
¥5050.00 | 2024-04-27 |
Imidodicarbonic acid, (2-bromophenyl)-, bis(1,1-dimethylethyl) ester Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on Imidodicarbonic acid, (2-bromophenyl)-, bis(1,1-dimethylethyl) ester
Comprehensive Overview of Imidodicarbonic acid, (2-bromophenyl)-, bis(1,1-dimethylethyl) ester (CAS No. 880384-47-4)
Imidodicarbonic acid, (2-bromophenyl)-, bis(1,1-dimethylethyl) ester (CAS No. 880384-47-4) is a specialized organic compound that has garnered significant attention in the field of chemical synthesis and pharmaceutical research. This compound, characterized by its unique molecular structure featuring a 2-bromophenyl group and bis(1,1-dimethylethyl) ester functionalities, serves as a valuable intermediate in the development of advanced materials and bioactive molecules. Its relevance in contemporary research is underscored by its potential applications in drug discovery and material science, making it a subject of interest for chemists and researchers alike.
The chemical properties of Imidodicarbonic acid, (2-bromophenyl)-, bis(1,1-dimethylethyl) ester are defined by its robust stability and reactivity, which are pivotal for its role in synthetic chemistry. The presence of the bromophenyl moiety enhances its utility in cross-coupling reactions, a technique widely employed in the synthesis of complex organic compounds. Furthermore, the tert-butyl ester groups contribute to its solubility in organic solvents, facilitating its use in various reaction conditions. These attributes make it a versatile building block for constructing more intricate molecular architectures.
In the realm of pharmaceutical research, Imidodicarbonic acid, (2-bromophenyl)-, bis(1,1-dimethylethyl) ester is often explored for its potential as a precursor in the synthesis of drug candidates. Researchers are particularly interested in its ability to introduce the 2-bromophenyl group into target molecules, a structural feature that can impart significant biological activity. This compound's compatibility with modern synthetic methodologies, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, further enhances its appeal in medicinal chemistry. As the demand for novel therapeutics grows, the importance of such intermediates in accelerating drug development cannot be overstated.
Beyond pharmaceuticals, Imidodicarbonic acid, (2-bromophenyl)-, bis(1,1-dimethylethyl) ester finds applications in material science, particularly in the design of functional polymers and advanced coatings. The incorporation of brominated aromatic units into polymer backbones can lead to materials with enhanced thermal stability and electronic properties. This has implications for industries ranging from electronics to aerospace, where high-performance materials are in constant demand. The compound's role in these cutting-edge applications highlights its versatility and underscores its value in both academic and industrial settings.
The synthesis and handling of Imidodicarbonic acid, (2-bromophenyl)-, bis(1,1-dimethylethyl) ester require adherence to standard laboratory safety protocols. While not classified as hazardous under normal conditions, proper precautions should be taken to ensure safe usage. Researchers often seek information on the optimal storage conditions, solubility profiles, and purification techniques for this compound, reflecting the practical challenges associated with its application. Addressing these queries not only enhances the compound's accessibility but also promotes its broader adoption in research and development.
Market dynamics for Imidodicarbonic acid, (2-bromophenyl)-, bis(1,1-dimethylethyl) ester are influenced by its niche applications and the growing emphasis on customized chemical solutions. Suppliers and manufacturers are increasingly focusing on providing high-purity grades of this compound to meet the stringent requirements of pharmaceutical and material science industries. The compound's CAS No. 880384-47-4 serves as a critical identifier in global chemical databases, facilitating its procurement and regulatory compliance. As research into its potential expands, the demand for reliable sources of this intermediate is expected to rise.
In conclusion, Imidodicarbonic acid, (2-bromophenyl)-, bis(1,1-dimethylethyl) ester (CAS No. 880384-47-4) represents a compelling example of how specialized organic intermediates can drive innovation across multiple scientific disciplines. Its unique structural features, combined with its broad applicability, make it a valuable asset in synthetic chemistry, drug discovery, and material science. By continuing to explore its potential, researchers can unlock new possibilities for this compound, further cementing its role in advancing scientific and industrial progress.
880384-47-4 (Imidodicarbonic acid, (2-bromophenyl)-, bis(1,1-dimethylethyl) ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)